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Compound of Interest

Compound Name:
2-(4-Aminobenzyl)isoindoline-1,3-

dione

Cat. No.: B1606379 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 2-(4-
Aminobenzyl)isoindoline-1,3-dione, a key chemical intermediate. The guide details its

chemical and physical properties, outlines a standard laboratory synthesis protocol, discusses

its applications in research and drug development, and provides essential safety and handling

information. This whitepaper is intended to serve as a foundational resource for professionals

engaged in chemical synthesis and pharmaceutical research, offering both theoretical insights

and practical methodologies.

Chemical Identity and Properties
2-(4-Aminobenzyl)isoindoline-1,3-dione is an organic compound featuring a phthalimide

group attached to a 4-aminobenzyl moiety. The phthalimide group serves as a crucial

protecting group for the primary amine, a common strategy in multi-step organic synthesis,

particularly in the construction of complex pharmaceutical agents.

Table 1: Physicochemical Properties of 2-(4-Aminobenzyl)isoindoline-1,3-dione
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Property Value Source(s)

CAS Number 100880-61-3 [1][2]

Molecular Formula C15H12N2O2 [1][2]

Molecular Weight 252.27 g/mol [1][2]

IUPAC Name
2-(4-aminobenzyl)isoindole-

1,3-dione
N/A

SMILES
NC1=CC=C(C=C1)CN2C(C3=

C(C2=O)C=CC=C3)=O
[2]

MDL Number MFCD00432223 [2]

Appearance (Typically a solid) N/A

Purity (Varies by supplier) N/A

Synthesis and Purification
The synthesis of isoindoline-1,3-dione derivatives is a well-established area of organic

chemistry, often involving the condensation of phthalic anhydride with a primary amine.[3][4]

Synthetic Pathway Overview
A common and direct method for preparing 2-(4-Aminobenzyl)isoindoline-1,3-dione is the

reaction between phthalic anhydride and 4-aminobenzylamine. This reaction is typically

performed under heating, which facilitates the dehydration and subsequent cyclization to form

the imide ring. The use of a solvent such as glacial acetic acid or toluene can aid in the removal

of the water byproduct.[5][6]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in a typical laboratory synthesis of the target

compound.
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Caption: Workflow for the synthesis of 2-(4-Aminobenzyl)isoindoline-1,3-dione.
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Step-by-Step Laboratory Protocol
This protocol describes a general procedure. Researchers should adapt it based on specific

laboratory conditions and safety assessments.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine phthalic

anhydride (1.0 equivalent) and 4-aminobenzylamine (1.0 equivalent) in a suitable solvent like

glacial acetic acid.

Heating: Heat the mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored using Thin Layer Chromatography (TLC).

Precipitation: Upon completion, allow the reaction mixture to cool to room temperature, and

then further cool in an ice bath to induce precipitation of the product.

Isolation: Collect the solid product by vacuum filtration.

Purification: Wash the collected solid with a cold solvent (such as ethanol or water) to

remove unreacted starting materials and impurities.

Drying: Dry the purified product under vacuum to obtain 2-(4-Aminobenzyl)isoindoline-1,3-
dione.

Characterization: Confirm the identity and purity of the final compound using techniques

such as NMR spectroscopy, mass spectrometry, and melting point analysis.

Applications in Research and Drug Development
The isoindoline-1,3-dione scaffold is of significant interest in medicinal chemistry due to its wide

range of biological activities, including anti-inflammatory, analgesic, anticonvulsant, and

anticancer properties.[3][4]

Building Block for Bioactive Molecules: The primary amine on the benzyl ring of 2-(4-
Aminobenzyl)isoindoline-1,3-dione serves as a versatile handle for further chemical

modifications. This allows for its incorporation into larger, more complex molecules.

Precursor for Amine-Containing Drugs: The phthalimide group is a well-known protecting

group for primary amines (a form of the Gabriel synthesis). The phthalimide can be cleaved
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under specific conditions (e.g., using hydrazine) to release the primary amine of the

benzylamine moiety. This strategy is crucial in multi-step syntheses where the amine's

reactivity needs to be masked.

Cholinesterase Inhibitors: Derivatives of isoindoline-1,3-dione have been extensively studied

as potential inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE),

enzymes implicated in the progression of Alzheimer's disease.[5][7][8] The core structure can

interact with active sites of these enzymes.[5]

Safety and Handling
As with all chemical reagents, 2-(4-Aminobenzyl)isoindoline-1,3-dione should be handled

with care in a well-ventilated laboratory environment.

Table 2: General Safety and Handling Guidelines
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Precaution Category Recommendation Source(s)

Personal Protective Equipment

(PPE)

Wear protective gloves,

clothing, and eye/face

protection.

[9][10]

Handling

Avoid contact with skin and

eyes. Prevent dust formation.

Use in a well-ventilated area.

Wash hands thoroughly after

handling.

[9][11]

Storage

Store in a tightly closed

container in a dry, cool, and

well-ventilated place.

[11]

First Aid (General)

If inhaled, move to fresh air. In

case of skin or eye contact,

rinse thoroughly with plenty of

water. If swallowed, rinse

mouth and consult a physician.

[9][11]

Disposal

Dispose of contents/container

in accordance with local,

regional, national, and

international regulations.

[9]

Note: This information is a general guide. Always refer to the specific Safety Data Sheet (SDS)

provided by the supplier for comprehensive safety information.

Conclusion
2-(4-Aminobenzyl)isoindoline-1,3-dione is a valuable chemical intermediate with significant

applications in organic synthesis and medicinal chemistry. Its utility as a protected form of 4-

aminobenzylamine and as a scaffold for developing new therapeutic agents makes it a

compound of interest for researchers in drug discovery. Proper understanding of its synthesis,

properties, and handling is essential for its effective and safe utilization in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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